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Compound of Interest

Compound Name: 7-Hexylazepan-2-one
CAS No.: 19878-76-3
Cat. No.: B3113927
Get Quote
. J

Executive Summary

7-Hexylazepan-2-one (a substituted

-caprolactam) presents specific disposal challenges due to its lipophilicity and stability as a
cyclic amide. Unlike simple water-soluble solvents, this compound persists in aqueous
environments and poses potential aquatic toxicity risks.

Immediate Action Required:
e Do NOT dispose of via municipal drain or sink.
e Segregate as Non-Halogenated Organic Waste.

+ Isolate from strong oxidizers and strong acids to prevent uncontrolled hydrolysis or
exothermic oxidation.

Chemical Profile & Hazard Logic
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To understand the disposal protocol, one must understand the molecule. 7-Hexylazepan-2-
one consists of a 7-membered lactam ring with a hydrophobic hexyl side chain.

Feature Chemical Consequence Disposal Implication

) ) N Will not degrade quickly in
_ High chemical stability; ] i
Lactam Ring ] ) sewer systems; requires high-
resistant to neutral hydrolysis. o _
temperature incineration.

Bio-accumulative potential.
Hexyl Chain High lipophilicity (LogP > 3). Strictly prohibited from drain
disposal.

Compatible with most organic

] ] Weakly basic; potential for H- solvents but incompatible with
Amide Nitrogen ] o o
bonding. strong oxidizers (e.g., Nitric
Acid).

Disposal Workflow (Visualized)

The following decision matrix outlines the operational flow for disposing of 7-Hexylazepan-2-
one, ensuring compliance with RCRA (Resource Conservation and Recovery Act) standards.
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Waste Generation:
7-Hexylazepan-2-one

Is it mixed with
other chemicals?

Yes (Mixture)

Analyze Mixture:

Halogens? Heavy Metals? No (Pure)

Contains Halogens
(DCM, Chloroform)

Solvent Only
(Acetone, MeOH, Hexane)

Contains Heavy Metals

Stream B: Stream C: Stream A:
Halogenated Mixed Waste Non-Halogenated

Organic Waste (Consult EHS) Organic Waste

Packaging:
HDPE or Glass Container
(Vented Cap if Reactive)

:

Labeling:
Full Chemical Name
+ 'Non-Halogenated'

'

Satellite Accumulation Area
(Secondary Containment)

EHS Pickup /
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision tree for segregating 7-Hexylazepan-2-one waste streams based on mixture
composition.

Detailed Operational Protocol
Step 1: Segregation & Characterization

The "Self-Validating" Rule: Before pouring waste, ask: Does the destination container have a
red label (Halogenated) or a clear/white label (Non-Halogenated)?

e Pure Compound: Dispose of in Non-Halogenated Organic waste containers.
e Mixtures:
o If mixed with Dichloromethane (DCM) or Chloroform

Halogenated Waste.

o If mixed with Acetone, Methanol, or Ethyl Acetate
Non-Halogenated Waste.

Step 2: Packaging

o Container Material: High-Density Polyethylene (HDPE) or Borosilicate Glass. The lactam
structure is stable and will not degrade HDPE.

o Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

o Closure: Screw caps must be tight. If the waste contains volatile co-solvents, ensure the cap
has a chemically resistant liner (PTFE).

Step 3: Labeling (RCRA Compliance)

Improper labeling is the #1 cause of regulatory fines.

e Do Use: Full chemical name: "7-Hexylazepan-2-one waste" or "Hexyl-epsilon-caprolactam
waste."

e Do NOT Use: Abbreviations like "Lactam waste" or chemical formulas.
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e Hazards to Mark: Check "Irritant” and "Combustible” (if in organic solvent).

Step 4: Storage (Satellite Accumulation)

» Store in a cool, dry area away from direct sunlight.

e Secondary Containment: The waste bottle must sit inside a tray capable of holding 110% of
the container's volume.

e Incompatibility Check: Do not store in the same secondary container as Nitric Acid or
Perchloric Acid.

Emergency Spill Response

In the event of a spill outside the fume hood:

Evacuate & Ventilate: If the spill is >100mL or heated, clear the immediate area.
o PPE: Nitrile gloves (double gloved recommended) and safety goggles.

o Containment: Use vermiculite or clay-based absorbents. Do not use paper towels for large
spills as they increase surface area for evaporation.[1]

o Cleanup: Scoop absorbed material into a wide-mouth jar. Label as "Hazardous Waste -
Debris (7-Hexylazepan-2-one)."

o Decontamination: Wash the surface with a soap/water solution. The lactam is lipophilic;
water alone will not clean the surface effectively.

Regulatory Reference Table
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Agency Regulation/Code Relevance

Defines "Characteristic
Hazardous Waste."[2][3] While
not P-listed, this compound is
EPA (USA) 40 CFR 261.3 o o
treated as ignitable (D001) if in
solvent, or general organic

waste.

Likely regulates bulk transport

as "Combustible liquid, n.o.s."
DOT (Transport) 49 CFR 172.101 ]

or "Environmentally hazardous

substance."”

"Occupational Exposure to

Hazardous Chemicals in
OSHA 29 CFR 1910.1450 _ _

Laboratories" standard dictates

the Hygiene Plan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [7-Hexylazepan-2-one: Proper Disposal & Handling
Procedures[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b3113927/docs#7-hexylazepan-2-one-proper-
disposal-handling-procedures-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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